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Compound of Interest

Compound Name:
Monoammonium L-glutamate

monohydrate

Cat. No.: B238523 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Monoammonium L-glutamate monohydrate is the ammonium salt of L-glutamic acid, a

naturally occurring amino acid. It is utilized in various research applications, including its role as

a component in cell culture media and as a flavor enhancer in food science studies.[1][2]

Proper dissolution and preparation of this compound are critical for ensuring experimental

reproducibility and accuracy. These application notes provide a detailed protocol for the

dissolution of Monoammonium L-glutamate monohydrate for general laboratory use and

specific considerations for cell culture applications.

Physicochemical Properties
A summary of the key physical and chemical properties of Monoammonium L-glutamate
monohydrate is provided in the table below.
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Property Value References

Molecular Formula C₅H₁₄N₂O₅ [3]

Molecular Weight 182.18 g/mol [1][3]

Appearance
White, practically odorless

crystals or crystalline powder
[1][2][3]

Solubility (at 25°C)

Freely soluble in water;

practically insoluble in ethanol

or ether

[1][2][3]

pH of 5% Solution 6.0 - 7.0 [1][2][3][4]

Recommended Solvents and General
Considerations
The recommended and non-recommended solvents for dissolving Monoammonium L-
glutamate monohydrate are summarized below.
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Solvent Recommendation Rationale

Water (Deionized, Distilled, or

Cell Culture Grade)
Highly Recommended

The compound is freely

soluble in water.[1][3]

Phosphate-Buffered Saline

(PBS)
Recommended

Suitable for many biological

applications, helps maintain

physiological pH.

Cell Culture Media Recommended for direct use

Can be dissolved directly into

the medium for cell-based

assays.

Ethanol or Ether Not Recommended

The compound is practically

insoluble in these organic

solvents.[1][3]

DMSO Not Recommended

While a common solvent,

insolubility is expected, similar

to other organic solvents.[5]

Key Considerations:

pH Adjustment: The natural pH of a 5% solution is between 6.0 and 7.0.[1][2][3][4] For pH-

sensitive applications, such as cell culture, adjustment to a physiological pH (typically 7.2-

7.4) may be necessary. This can be achieved using dilute NaOH or HCl.

Sterilization: For cell culture and other sterile applications, the prepared solution should be

sterilized by filtration through a 0.22 µm filter. Autoclaving is not recommended as it may lead

to the degradation of glutamate.

Experimental Protocols
This protocol details the steps to prepare a 1 M stock solution of Monoammonium L-
glutamate monohydrate.

Materials:

Monoammonium L-glutamate monohydrate (MW: 182.18 g/mol )
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High-purity water (e.g., deionized, distilled, or ultrapure)

Volumetric flask

Magnetic stirrer and stir bar

Weighing scale and weigh boat

Spatula

Procedure:

Calculate the required mass: To prepare 100 mL of a 1 M solution, calculate the mass of

Monoammonium L-glutamate monohydrate needed: Mass (g) = Molarity (mol/L) x Volume

(L) x Molecular Weight ( g/mol ) Mass (g) = 1 mol/L x 0.1 L x 182.18 g/mol = 18.218 g

Weigh the compound: Accurately weigh 18.218 g of Monoammonium L-glutamate
monohydrate using a calibrated scale.

Dissolution: a. Add approximately 80 mL of high-purity water to a 100 mL volumetric flask. b.

Transfer the weighed compound into the flask. c. Place a magnetic stir bar in the flask and

place it on a magnetic stirrer. d. Stir the solution at room temperature until the solid is

completely dissolved. The compound is freely soluble, so this should occur readily.[1][3]

Final Volume Adjustment: Once dissolved, bring the solution to the final volume of 100 mL

with high-purity water.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Store the solution in a tightly sealed container. For long-term storage, refrigeration

at 2-8°C is recommended.

This protocol is specifically for preparing a sterile stock solution for use in cell culture

experiments.

Materials:

Monoammonium L-glutamate monohydrate
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Cell culture grade water or a suitable buffer (e.g., PBS)

Sterile conical tubes or bottles

0.22 µm sterile syringe filter

Sterile syringes

pH meter and sterile pH adjustment solutions (e.g., 1N NaOH, 1N HCl)

Laminar flow hood

Procedure (performed under aseptic conditions in a laminar flow hood):

Prepare the solution: Following steps 1-3 of the general protocol (4.1), prepare the desired

concentration of Monoammonium L-glutamate monohydrate in cell culture grade water or

buffer.

pH Measurement and Adjustment (if necessary): a. Aseptically take a small aliquot to

measure the pH. b. If the pH needs adjustment for your specific cell line (e.g., to pH 7.4), add

sterile 1N NaOH or 1N HCl dropwise while monitoring the pH.

Sterile Filtration: a. Draw the solution into a sterile syringe. b. Attach a 0.22 µm sterile

syringe filter to the syringe. c. Filter the solution into a sterile storage container (e.g., a sterile

conical tube or bottle).

Aliquoting and Storage: a. Aliquot the sterile solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles and reduce the risk of contamination. b. Store the aliquots

at -20°C for long-term storage. Once thawed, store at 2-8°C and use within a few weeks.

Solution Stability
The stability of glutamate solutions is crucial for experimental consistency.
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Storage Condition Expected Stability Rationale/Comments

Room Temperature (22-24°C) Stable for at least 50 hours.

Studies on L-glutamic acid in

water show high recovery rates

over this period.[6] However,

for sterile applications, this is

not recommended due to the

risk of microbial growth.

Refrigerated (2-8°C) Stable for several weeks.

This condition minimizes

degradation and is

recommended for short-to-

medium-term storage.[7]

Frozen (-20°C)
Stable for several months to

years.

Recommended for long-term

storage of sterile stock

solutions. Avoid multiple

freeze-thaw cycles.

Visual Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://air.unimi.it/retrieve/1c2ac964-b354-4f68-aeb4-7b13a37bb848/EFSA%20Journal%20-%202022%20-%20%20-%20Safety%20and%20efficacy%20of%20the%20feed%20additives%20consisting%20of%20l%E2%80%90glutamic%20acid%20and%20monosodium%20l%E2%80%90glutamate.pdf
https://pubmed.ncbi.nlm.nih.gov/16839917/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Aseptic Processing

Storage

1. Weigh Compound

2. Dissolve in Solvent

3. Adjust pH (Optional)

Transfer to Hood

4. Sterile Filter (0.22 µm)

5. Aliquot

6. Store at -20°C

Final Sterile Solution

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a sterile solution of Monoammonium L-glutamate
monohydrate.
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Recommended Solvents
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Caption: Solubility of Monoammonium L-glutamate monohydrate in various solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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